Cas no 2158051-39-7 (2-Chloro-5-(piperazine-1-carbonyl)pyrimidine)

• Product Name: 2-Chloro-5-(piperazine-1-carbonyl)pyrimidine
• CAS No: 2158051-39-7
• MF: C₉H₁₁ClN₄O
• MW: 226.662840127945
• CID: 6296096
• PubChem ID: 154810971
• Update Time: 2025-08-03

2-Chloro-5-(piperazine-1-carbonyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• EN300-4868256
• 2158051-39-7
• 2-chloro-5-(piperazine-1-carbonyl)pyrimidine
• 2-Chloro-5-(piperazine-1-carbonyl)pyrimidine

• Inchi： 1S/C9H11ClN4O/c10-9-12-5-7(6-13-9)8(15)14-3-1-11-2-4-14/h5-6,11H,1-4H2
• InChI Key： RCDONFCIYOQQAH-UHFFFAOYSA-N
• SMILES： ClC1=NC=C(C=N1)C(N1CCNCC1)=O

Computed Properties

• Exact Mass: 226.0621387g/mol
• Monoisotopic Mass: 226.0621387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 58.1Ų

Additional information on 2-Chloro-5-(piperazine-1-carbonyl)pyrimidine

Exploring the Chemistry and Applications of 2-Chloro-5-(piperazine-1-carbonyl)pyrimidine (CAS No. 2158051-39-7)

In the realm of pharmaceutical and agrochemical research, 2-Chloro-5-(piperazine-1-carbonyl)pyrimidine (CAS No. 2158051-39-7) has emerged as a compound of significant interest. This pyrimidine derivative, characterized by its piperazine-carbonyl moiety and chloro-substitution, offers a versatile scaffold for drug discovery and material science. Its molecular structure, combining a pyrimidine core with a piperazine functional group, enables diverse interactions with biological targets, making it a valuable intermediate in synthetic chemistry.

The compound's CAS number 2158051-39-7 is frequently searched in academic and industrial databases, reflecting its growing relevance. Researchers are particularly intrigued by its potential in designing kinase inhibitors and antimicrobial agents, aligning with current trends in combating antibiotic resistance and chronic diseases. The chloro-pyrimidine segment is known for its electron-withdrawing properties, which can enhance binding affinity in drug-receptor interactions, while the piperazine ring contributes to solubility and metabolic stability.

Recent studies highlight the role of 2-Chloro-5-(piperazine-1-carbonyl)pyrimidine in covalent organic frameworks (COFs) and metal-organic frameworks (MOFs), addressing the demand for advanced materials in catalysis and sensing. Its carbonyl linker facilitates modular construction, a hot topic in green chemistry and sustainable synthesis. This adaptability resonates with the industry's shift toward atom-efficient and low-waste methodologies.

From a synthetic perspective, the compound's reactivity and selectivity are often discussed in forums and publications. Questions like "How to optimize the yield of 2-Chloro-5-(piperazine-1-carbonyl)pyrimidine?" or "What are the alternative routes for its synthesis?" are common among chemists. These queries underscore the need for scalable and cost-effective production methods, especially for high-value intermediates in API manufacturing.

In conclusion, 2-Chloro-5-(piperazine-1-carbonyl)pyrimidine (CAS No. 2158051-39-7) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug design to material engineering—position it as a compound worthy of continued exploration. As research progresses, its role in addressing global challenges like healthcare and sustainability will likely expand, further cementing its importance in the scientific community.